4-Acetamido-4'-isothiocyanostilbene-2,2'-disulphonic acid
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Overview
Description
4-Acetamido-4'-isothiocyanostilbene-2,2'-disulphonic acid is a stilbenoid.
A non-penetrating amino reagent (commonly called SITS) which acts as an inhibitor of anion transport in erythrocytes and other cells.
Scientific Research Applications
Fluorescent Labeling of Cell Membranes
4-Acetamido-4'-isothiocyanostilbene-2,2'-disulphonic acid has been used as a fluorescent reagent for specifically labeling the outer components of the plasma membrane. This reagent reacts with a fixed number of sites on the surface of cells like ox erythrocytes, making it valuable for understanding cell membrane dynamics (Maddy, 1964).
Characterization of Stilbene Derivatives
SITS has been prepared in its E isomeric form and transformed into the Z isomers by visible light irradiation. Its structural characterization, including infrared and nuclear magnetic resonance spectra, informs its chemical behavior and interaction with biological systems (Jakobsen & Horobin, 1989).
Insulin Release Stimulation
SITS, as an amino-reactive probe of plasma membranes, can stimulate insulin release from pancreatic islets. This effect can be influenced by external factors like adrenaline or calcium levels (Hellman et al., 1973).
Effects on Ca2+ Transport in Muscle Cells
This compound affects Ca2+ transport by plasma membrane vesicles in muscle cells, inhibiting ATP-dependent Ca2+ uptake and reducing the leak from loaded vesicles. Its influence on cellular ion transport provides insights into muscle cell physiology (Rangachari et al., 1984).
Immunofluorescence Applications
SITS has been utilized in immunofluorescence studies, particularly for labeling cytoplasmic and membrane-bound antigens in cell preparations. Its unique fluorescent properties enable detailed cellular imaging (Rothbarth et al., 1978).
properties
CAS RN |
27816-59-7 |
---|---|
Molecular Formula |
C17H14N2O7S3 |
Molecular Weight |
454.5 g/mol |
IUPAC Name |
5-acetamido-2-[(E)-2-(4-isothiocyanato-2-sulfophenyl)ethenyl]benzenesulfonic acid |
InChI |
InChI=1S/C17H14N2O7S3/c1-11(20)19-15-7-5-13(17(9-15)29(24,25)26)3-2-12-4-6-14(18-10-27)8-16(12)28(21,22)23/h2-9H,1H3,(H,19,20)(H,21,22,23)(H,24,25,26)/b3-2+ |
InChI Key |
YJCCSLGGODRWKK-NSCUHMNNSA-N |
Isomeric SMILES |
CC(=O)NC1=CC(=C(C=C1)/C=C/C2=C(C=C(C=C2)N=C=S)S(=O)(=O)O)S(=O)(=O)O |
SMILES |
CC(=O)NC1=CC(=C(C=C1)C=CC2=C(C=C(C=C2)N=C=S)S(=O)(=O)O)S(=O)(=O)O |
Canonical SMILES |
CC(=O)NC1=CC(=C(C=C1)C=CC2=C(C=C(C=C2)N=C=S)S(=O)(=O)O)S(=O)(=O)O |
Other CAS RN |
27816-59-7 51023-76-8 |
Pictograms |
Irritant; Health Hazard |
Related CAS |
51023-76-8 (di-hydrochloride salt) |
synonyms |
4 Acetamido 4' isothiocyanatostilbene 2,2' disulfonic Acid 4-Acetamido-4'-isothiocyanatostilbene-2,2'-disulfonic Acid 4-Acetamido-4'-isothiocyanatostilbene-2,2'-disulfonic Acid, Disodium Salt Disodium Salt, SITS SITS SITS Disodium Salt |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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